Cas no 77691-51-1 (Cyclohexene,4-(1,3,3,3-tetrachloropropyl)-)

• Product Name: Cyclohexene,4-(1,3,3,3-tetrachloropropyl)-
• CAS No: 77691-51-1
• MF: C₉H₁₂Cl₄
• MW: 262.003579139709
• CID: 578468
• PubChem ID: 252937
• Update Time: 2025-04-19

Cyclohexene,4-(1,3,3,3-tetrachloropropyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexene,4-(1,3,3,3-tetrachloropropyl)-
• 4-(1,3,3,3-tetrachloropropyl)cyclohexene
• 1,1,1,3-tetrachloro-3-(cyclohex-3-enyl)-propane
• 4-(1,3,3,3-tetrachloropropyl)-1-cyclohexene
• 4-(1,3,3,3-tetrachloro-propyl)-cyclohexene
• 4-(1,3,3,3-Tetrachlor-propyl)-cyclohexen
• AC1L5N24
• AG-K-91381
• CTK5E4773
• NSC75252
• NSC-75252
• 77691-51-1
• DTXSID50291406
• Cyclohexene, 4-(1,3,3,3-tetrachloropropyl)-
• 4-(1,3,3,3-Tetrachloropropyl)cyclohex-1-ene

• Inchi： 1S/C9H12Cl4/c10-8(6-9(11,12)13)7-4-2-1-3-5-7/h1-2,7-8H,3-6H2
• InChI Key： PUSGZPNJTJHOBC-UHFFFAOYSA-N
• SMILES： ClC(CC(Cl)(Cl)Cl)C1CC=CCC1

Computed Properties

• Exact Mass: 259.96956
• Monoisotopic Mass: 259.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.326
• Boiling Point: 298.4°Cat760mmHg
• Flash Point: 130.3°C
• Refractive Index: 1.524
• PSA: 0
• LogP: 4.71040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides